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Compound of Interest

Compound Name: Dehydroborapetoside B

Cat. No.: B1163894

An In-depth Examination of the Chemical Structure, Properties, and Biological Landscape of a
Clerodane Diterpenoid from Tinospora crispa

Introduction

Dehydroborapetoside B is a naturally occurring clerodane diterpenoid isolated from the stems
of Tinospora crispa, a plant with a long history of use in traditional medicine throughout
Southeast Asia.[1] This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological activities of Dehydroborapetoside
B, tailored for researchers, scientists, and professionals in the field of drug development. The
information presented herein is compiled from available scientific literature and chemical
databases, offering a foundational resource for further investigation and potential therapeutic
application of this compound.

Chemical Structure and Properties

Dehydroborapetoside B is a complex diterpenoid glycoside characterized by a clerodane
skeleton. Its chemical identity is established by its unique molecular formula and structure,
which has been elucidated through spectroscopic analysis.

Table 1: Physicochemical Properties of Dehydroborapetoside B
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Property Value Source
CAS Number 1221178-16-0 [1]
Molecular Formula C27H34012 [1]
Molecular Weight 550.55 g/mol [1]
Class Clerodane Diterpenoid [1]
Source Organism Tinospora crispa [1]

2D Chemical Structure

The two-dimensional structure of Dehydroborapetoside B, generated from its SMILES
(Simplified Molecular Input Line Entry System) notation, illustrates the intricate arrangement of
its atoms and functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dehydroborapetoside B: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163894#dehydroborapetoside-b-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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